Cas no 117-87-3 (8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid)

8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid is a sulfonated azo-quinoline derivative with notable applications in analytical chemistry and dye chemistry. Its structure features both a quinoline backbone and a naphthylazo group, enhancing its chelating and chromophoric properties. The presence of multiple sulfonic acid groups improves water solubility, making it suitable for aqueous-phase applications. This compound is particularly valued for its selective metal-binding capabilities, often utilized as a complexometric indicator or reagent in trace metal analysis. Its strong absorbance characteristics also make it useful in spectrophotometric determinations. The combination of structural rigidity and functional group diversity ensures stability and reactivity under varied conditions.
8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid structure
117-87-3 structure
Product Name:8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid
CAS No:117-87-3
MF:C19H13N3O7S2
MW:459.45242190361
CID:35854
PubChem ID:67033
Update Time:2025-11-02

8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid Chemical and Physical Properties

Names and Identifiers

    • 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid
    • 7-(4-Sulfo-1-naphtylazo)-8-hydroxy-5-quinolinesulfonic acid
    • 8-Hydroxy-7-(4-sulfo-1-naphtylazo)-5-quinolinesulfonic acid
    • 8-Hydroxy-7-[(4-sulfonaphthalen-1-yl)azo]-5-quinolinesulfonic acid
    • 8-hydroxy-7-[(4-sulpho-1-naphthyl)azo]quinoline-5-sulphonic acid
    • 5-Quinolinesulfonicacid, 8-hydroxy-7-[(4-sulfo-1-naphthalenyl)azo]- (9CI)
    • 5-Quinolinesulfonicacid, 8-hydroxy-7-[(4-sulfo-1-naphthyl)azo]- (7CI,8CI)
    • 8-Hydroxy-7-[(4-sulfo-1-naphthyl)azo]-5-quinolinesulfonic acid
    • 8-Hydroxy-7-[(4-sulfonaphthyl)azo]-5-quinolinesulfonic acid
    • Snazox
    • 5-Quinolinesulfonic acid, 8-hydroxy-7-[2-(4-sulfo-1-naphthalenyl)diazenyl]-
    • 8-Hydroxy-7-((4-sulfonaphthalen-1-yl)diazenyl)quinoline-5-sulfonic acid
    • EINECS 204-217-3
    • 8-Hydroxy-7-((4-sulpho-1-naphthyl)azo)quinoline-5-sulphonic acid
    • (7E)-8-oxo-7-[(4-sulfo-1-naphthalenyl)hydrazinylidene]-5-quinolinesulfonic acid
    • 8-hydroxy-7-[(4-sulfonaphthalen-1-yl)diazenyl]quinoline-5-sulfonic acid
    • DTXSID701189521
    • (7E)-8-oxo-7-[(4-sulfo-1-naphthyl)hydrazono]quinoline-5-sulfonic acid
    • NS00041457
    • SCHEMBL8072742
    • 7-(4-sulfonaphthyl-azo)-8-hydroxyquinoline-5-sulfonic acid
    • A803842
    • 117-87-3
    • GNOVKNAMSGDHAT-UHFFFAOYSA-N
    • 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid
    • Inchi: 1S/C19H13N3O7S2/c23-19-15(10-17(31(27,28)29)13-6-3-9-20-18(13)19)22-21-14-7-8-16(30(24,25)26)12-5-2-1-4-11(12)14/h1-10,23H,(H,24,25,26)(H,27,28,29)/b22-21+
    • InChI Key: GNOVKNAMSGDHAT-QURGRASLSA-N
    • SMILES: S(C1C=CC(=C2C=CC=CC2=1)/N=N/C1=C(C2C(=CC=CN=2)C(=C1)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 459.01900
  • Monoisotopic Mass: 459.019
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 995
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.4
  • Topological Polar Surface Area: 180A^2

Experimental Properties

  • Density: 1.69
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.758
  • PSA: 183.34000
  • LogP: 6.16400

8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid Customs Data

  • HS CODE:2933499090
  • Customs Data:

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H250565-50mg
8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid
117-87-3
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$ 235.00 2022-06-04
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8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid Related Literature

Additional information on 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonicacid

Comprehensive Guide to 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid (CAS No. 117-87-3)

8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid (CAS No. 117-87-3) is a highly specialized azo dye intermediate with significant applications in the chemical and textile industries. This compound is known for its unique molecular structure, which combines a quinoline backbone with a sulfonated naphthylazo group, making it a versatile component in the synthesis of dyes and pigments. Its water-soluble nature due to the presence of sulfonic acid groups enhances its utility in various industrial processes.

The chemical properties of 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid make it particularly valuable in the production of acid dyes, which are widely used for dyeing wool, silk, and nylon. The compound's ability to form stable complexes with metal ions also opens up applications in analytical chemistry, where it can be used as a chelating agent for the detection and quantification of metal ions. Researchers and industry professionals often search for "azo dye intermediates" or "quinoline-based dyes" to find alternatives with similar properties.

In recent years, the demand for eco-friendly dyes has surged, driven by increasing environmental regulations and consumer awareness. 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid has been studied for its potential to meet these demands, as its structure allows for modifications that can reduce environmental impact. Searches for "sustainable dye alternatives" or "green chemistry in textiles" often lead to discussions about compounds like this one, highlighting its relevance in modern industrial applications.

The synthesis of 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid involves a multi-step process that includes diazotization and coupling reactions. These processes are critical for achieving the desired purity and yield, making the compound a subject of interest in "organic synthesis optimization" and "industrial chemistry" research. Its high thermal stability and compatibility with various substrates further enhance its appeal for large-scale production.

Beyond its industrial uses, 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid has also found applications in biomedical research. Its fluorescent properties and ability to bind with specific biomolecules make it a candidate for developing diagnostic tools. Researchers exploring "fluorescent probes for bioimaging" or "molecular sensors" may encounter this compound as part of their investigations.

Market trends indicate a growing interest in specialty chemicals like 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid, particularly in regions with robust textile and chemical manufacturing sectors. The compound's versatility and adaptability to new technologies ensure its continued relevance in both traditional and emerging markets. Industry reports often highlight "chemical innovations in dye production" as a key area of growth, further underscoring the importance of such intermediates.

In summary, 8-Hydroxy-7-((4-sulfo-1-naphthyl)azo)quinoline-5-sulfonic acid (CAS No. 117-87-3) is a multifaceted compound with applications ranging from textile dyes to biomedical research. Its unique properties and adaptability to modern industrial needs make it a valuable asset in the chemical sector. As the demand for sustainable and high-performance chemicals grows, this compound is poised to remain a topic of interest for researchers and industry professionals alike.

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